Ethyl (2Z)-2-(1-butanoyl-2,2-dimethyl-3-sulfanylidenequinolin-4-ylidene)-5-phenyl-1,3-dithiole-4-carboxylate
Ethyl (2Z)-2-(1-butanoyl-2,2-dimethyl-3-sulfanylidenequinolin-4-ylidene)-5-phenyl-1,3-dithiole-4-carboxylate
Brand Name:
Vulcanchem
CAS No.:
331973-72-9
VCID:
VC0406047
InChI:
InChI=1S/C27H27NO3S3/c1-5-12-20(29)28-19-16-11-10-15-18(19)21(24(32)27(28,3)4)26-33-22(17-13-8-7-9-14-17)23(34-26)25(30)31-6-2/h7-11,13-16H,5-6,12H2,1-4H3/b26-21-
SMILES:
CCCC(=O)N1C2=CC=CC=C2C(=C3SC(=C(S3)C(=O)OCC)C4=CC=CC=C4)C(=S)C1(C)C
Molecular Formula:
C27H27NO3S3
Molecular Weight:
509.7g/mol
Ethyl (2Z)-2-(1-butanoyl-2,2-dimethyl-3-sulfanylidenequinolin-4-ylidene)-5-phenyl-1,3-dithiole-4-carboxylate
CAS No.: 331973-72-9
Main Products
VCID: VC0406047
Molecular Formula: C27H27NO3S3
Molecular Weight: 509.7g/mol
| CAS No. | 331973-72-9 |
|---|---|
| Product Name | Ethyl (2Z)-2-(1-butanoyl-2,2-dimethyl-3-sulfanylidenequinolin-4-ylidene)-5-phenyl-1,3-dithiole-4-carboxylate |
| Molecular Formula | C27H27NO3S3 |
| Molecular Weight | 509.7g/mol |
| IUPAC Name | ethyl (2Z)-2-(1-butanoyl-2,2-dimethyl-3-sulfanylidenequinolin-4-ylidene)-5-phenyl-1,3-dithiole-4-carboxylate |
| Standard InChI | InChI=1S/C27H27NO3S3/c1-5-12-20(29)28-19-16-11-10-15-18(19)21(24(32)27(28,3)4)26-33-22(17-13-8-7-9-14-17)23(34-26)25(30)31-6-2/h7-11,13-16H,5-6,12H2,1-4H3/b26-21- |
| Standard InChIKey | OQUFEZWXAWKYMV-QLYXXIJNSA-N |
| Isomeric SMILES | CCCC(=O)N1C2=CC=CC=C2/C(=C/3\SC(=C(S3)C(=O)OCC)C4=CC=CC=C4)/C(=S)C1(C)C |
| SMILES | CCCC(=O)N1C2=CC=CC=C2C(=C3SC(=C(S3)C(=O)OCC)C4=CC=CC=C4)C(=S)C1(C)C |
| Canonical SMILES | CCCC(=O)N1C2=CC=CC=C2C(=C3SC(=C(S3)C(=O)OCC)C4=CC=CC=C4)C(=S)C1(C)C |
| PubChem Compound | 1723625 |
| Last Modified | Nov 11 2021 |
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